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Compound of Interest

Compound Name: FAPy-adenine

Cat. No.: B1223167

Essential Safety and Handling Guide for FAPy-
Adenine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling FAPy-adenine (4,6-diamino-5-N-
formamidopyrimidine). The following procedures are designed to ensure the safe handling,
storage, and disposal of this compound, minimizing risk and ensuring the integrity of research.

FAPy-adenine is an oxidized DNA base, recognized as a biomarker for oxidative stress and
implicated in neurodegenerative diseases such as Alzheimer's disease.[1][2][3] While a specific
Safety Data Sheet (SDS) for FAPy-adenine is not readily available, its structural similarity to
adenine, which is classified as toxic if swallowed, necessitates cautious handling.[4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure. The following personal
protective equipment should be considered mandatory when handling FAPy-adenine.
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Equipment

Specification

Rationale

Hand Protection

Double-gloving with powder-

free nitrile gloves.

Prevents direct skin contact.
Double-gloving provides an
extra layer of protection
against potential

contamination.

Eye Protection

Safety glasses with side

shields or safety goggles.

Protects eyes from splashes or
airborne particles of the

compound.

Body Protection

A disposable lab coat or gown.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) may be required if
there is a risk of generating
aerosols and work is not

performed in a fume hood.

Minimizes the risk of inhaling
the compound, especially
when handling the powder

form.

Operational and Disposal Plan

Adherence to strict procedural guidelines is critical for both personal safety and the integrity of

the experiments.

Receiving and Storage

Upon receipt, visually inspect the container for any signs of damage or leakage. FAPy-adenine

powder should be stored at -20°C for long-term stability (up to 3 years). Solutions of FAPy-

adenine in a solvent should be stored at -80°C for up to one year.

Preparation of Solutions

All procedures involving the handling of FAPy-adenine powder and the preparation of solutions

should be conducted in a chemical fume hood to minimize inhalation risk.

o Equilibration: Before opening, allow the container to equilibrate to room temperature to

prevent condensation.
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» Weighing: Carefully weigh the required amount of FAPy-adenine powder on weighing paper
within the fume hood.

e Solubilization: FAPy-adenine is soluble in DMSO. Add the solvent to the powder and
sonicate if necessary to ensure complete dissolution.

Handling

e Always wear the recommended PPE when handling FAPy-adenine in either solid or solution
form.

e Avoid creating dust or aerosols.
e Wash hands thoroughly after handling the compound, even if gloves were worn.

e Do not eat, drink, or smoke in the laboratory where FAPy-adenine is handled.

Disposal Plan

All materials that come into contact with FAPy-adenine must be treated as hazardous chemical
waste.

¢ Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, pipette
tips, and disposable lab coats, in a designated and clearly labeled hazardous waste
container.

» Liquid Waste: Dispose of unused solutions and contaminated solvents in a designated
hazardous liquid waste container.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Chemical and Physical Properties
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Property Value

Molecular Formula C5H7N50

Molecular Weight 153.14 g/mol

CAS Number 5122-36-1

Appearance Solid (form not specified)
Solubility Soluble in DMSO (15 mg/mL)
Storage (Powder) -20°C

Storage (in Solvent) -80°C

Safe Handling Workflow
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Safe Handling Workflow for FAPy-Adenine
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4
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Caption: Procedural workflow for the safe handling of FAPy-adenine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1223167?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/fapy-adenine
https://www.chemsrc.com/en/cas/5122-36-1_750407.html
https://www.hmdb.ca/metabolites/HMDB0004816
https://www.hmdb.ca/metabolites/HMDB0004816
https://westliberty.edu/health-and-safety/files/2017/07/Adenine.pdf
https://www.fishersci.com/store/msds?partNumber=AC147440250&productDescription=ADENINE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1223167#personal-protective-equipment-for-handling-fapy-adenine
https://www.benchchem.com/product/b1223167#personal-protective-equipment-for-handling-fapy-adenine
https://www.benchchem.com/product/b1223167#personal-protective-equipment-for-handling-fapy-adenine
https://www.benchchem.com/product/b1223167#personal-protective-equipment-for-handling-fapy-adenine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1223167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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